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Compound of Interest

Compound Name: H-Met-NH2
CAS No.: 4510-08-1
Cat. No.: B1360316

Get Quote

. J

Product: L-Methionine Amide Hydrochloride (H-Met-
NH2-HCI)

CAS: 16120-92-6 | Molecular Weight: 184.69 g/mol [1][2]

Core Stability Profile

H-Met-NH2 is a sensitive reagent.[3] Its stability is compromised primarily by the oxidation of
the thioether group on the methionine side chain and the hygroscopic nature of the
hydrochloride salt.

Quick Reference: Storage Conditions
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Parameter

Recommended Condition

Critical Note

Long-Term Temp

-20°C (Minimum)

-80°C is preferred for storage

>6 months.

CRITICAL. Oxygen exposure

Atmosphere Inert Gas (Argon/Nitrogen) causes rapid sulfoxide
formation.
The HCI salt is hygroscopic;
Humidity <10% RH (Desiccated) moisture accelerates
hydrolysis.
) ] Photosensitive; light catalyzes
Light Dark / Amber Vial o )
oxidative degradation.[4][5]
] . Do not store. Reconstitute
Solution Stability Unstable

immediately before use.

The Science of Degradation (The "Why")

To troubleshoot effectively, you must understand the degradation mechanism. The primary

failure mode of H-Met-NH2 is Oxidative Degradation.

Mechanism: Thioether Oxidation

The sulfur atom in the methionine side chain is electron-rich and highly susceptible to Reactive

Oxygen Species (ROS).[3]

o Stage 1 (Sulfoxide): The thioether (

) oxidizes to Methionine Sulfoxide (

). This adds +16 Da to the molecular weight.[3]

o Stage 2 (Sulfone): Under continued exposure, the sulfoxide oxidizes further to Methionine

Sulfone (

). This adds +32 Da to the molecular weight.
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Technical Insight: This oxidation is often irreversible under standard storage conditions and
significantly alters the hydrophobicity and binding properties of the molecule in enzymatic

assays.

Visualization: Degradation Pathway

The following diagram illustrates the stepwise degradation logic you must prevent.

Met-Sulfoxide Prolonged 02 ; Met-Sulfone
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Click to download full resolution via product page

Figure 1: Primary degradation pathways for Methionine Amide. Oxidation is the dominant risk

factor.

Troubleshooting & FAQs
Category: Physical Appearance & Solubility[6][7][8]

Q: My H-Met-NH2 powder has turned from white to a faint yellow/off-white. Is it still usable?

» Diagnosis: This indicates oxidation and/or photo-degradation.[5] The yellowing is often a sign

of trace impurities or salt degradation products formed by light exposure.

o Action: Perform an analytical check (HPLC/MS). If the purity is <95%, discard. For sensitive
enzymatic assays, discard immediately as oxidized methionine can act as a competitive
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inhibitor or alter kinetics.
Q: The powder has clumped into a hard cake. Can | grind it down?

o Diagnosis: This is deliquescence caused by moisture ingress.[5] The HCI salt has absorbed

water from the air.
o Risk: Moisture facilitates hydrolysis of the C-terminal amide bond (

), converting the amide back to the free acid.

o Action: If the container was not sealed under inert gas, the integrity is likely compromised.
Do not use for quantitative standards.

Category: Analytical Discrepancies[9]
Q: | see a split peak on my HPLC or a mass shift of +16 Da. What happened?
o Diagnosis: You have formed Methionine Sulfoxide.[3]

e Root Cause: The sample was likely exposed to air during weighing or stored in a container
with a poor seal (e.g., Parafilm only).

e Troubleshooting: Check your solvent. Old DMSO can contain peroxides that rapidly oxidize
methionine. Use fresh, high-grade solvents for reconstitution.

Q: Can | store stock solutions at -20°C?
e Answer:No.

e Reasoning: Even at -20°C, dissolved oxygen in the buffer can oxidize the methionine sulfur
over time. Furthermore, freeze-thaw cycles generate micro-cavitation bubbles that generate
localized ROS.

e Protocol: Always prepare H-Met-NH2 fresh. If absolutely necessary to store, freeze in single-
use aliquots under liquid nitrogen or argon, but expect ~5-10% degradation per month.

Standard Operating Procedures (SOPSs)

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://altarapeptides.com/peptide-storage/
https://www.biotage.com/blog/how-to-handle-peptides-that-contain-methionine
https://www.benchchem.com/product/b1360316/docs?utm_src=pdf-body#technical-support-center-h-met-nh2-stability-storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Protocol A: Handling & Aliquoting (Upon Receipt)

Objective: Minimize oxygen exposure immediately after opening the commercial vial.

Equilibration: Allow the manufacturer's vial to warm to room temperature in a desiccator
before opening. Why? To prevent condensation from forming on the cold powder.

e Environment: Work inside a glove box or a fume hood with a nitrogen line.
 Aliquoting:

o Weigh out the total amount needed for single experiments.

o Transfer into amber glass vials (plastic tubes are permeable to oxygen over long periods).
o Blanketing: Gently flow Nitrogen or Argon gas into the vial for 10-15 seconds to displace air.
e Sealing: Cap tightly and wrap with Parafilm or electrical tape.

o Storage: Place vials inside a secondary container (jar) with a desiccant pack and store at
-20°C.

Protocol B: Reconstitution for Assays

Objective: Ensure accurate concentration and prevent rapid oxidation during the experiment.

e Solvent Choice: Use degassed buffers (filtered and sonicated under vacuum) or HPLC-grade
water.

o Additives (Optional): If the assay tolerates it, add a reducing agent like DTT (0.5 mM) or
TCEP. This helps reverse/prevent the formation of the sulfoxide.

o Timing: Dissolve the powder only 5-10 minutes before the experiment begins. Keep the tube
on ice and in the dark.

Visualization: Storage Workflow
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Receipt of H-Met-NH2

:

Warm to RT in Desiccator
(Prevent Condensation)

:

Aliquot in Inert Atmosphere

(N2/Ar Glove Box)

l

Seal in Amber Vials
+ Desiccant Pack

l

Store at -20°C or -80°C

Click to download full resolution via product page
Figure 2: Optimal workflow for receiving and storing Methionine Amide to maximize shelf-life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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